Cas no 2098130-17-5 (1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-amine hydrochloride)

• Product Name: 1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-amine hydrochloride
• CAS No: 2098130-17-5
• MF: C₉H₁₇ClN₄O₂S
• MW: 280.774879217148
• CID: 5726079
• PubChem ID: 72716257
• Update Time: 2025-10-30

1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-((1-Methyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-amine hydrochloride
• 1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-amine hydrochloride
• 1-(1-methylimidazol-4-yl)sulfonylpiperidin-4-amine;hydrochloride
• AKOS026746513
• 2098130-17-5
• starbld0016043
• F2158-1690

• Inchi： 1S/C9H16N4O2S.ClH/c1-12-6-9(11-7-12)16(14,15)13-4-2-8(10)3-5-13;/h6-8H,2-5,10H2,1H3;1H
• InChI Key： DSLZRENQKNETAB-UHFFFAOYSA-N
• SMILES： Cl.S(C1=CN(C)C=N1)(N1CCC(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 280.0760747g/mol
• Monoisotopic Mass: 280.0760747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.6Ų

Additional information on 1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-amine hydrochloride

Comprehensive Overview of 1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-amine hydrochloride (CAS No. 2098130-17-5)

1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-amine hydrochloride (CAS No. 2098130-17-5) is a synthetic organic compound that has garnered significant interest in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their versatility in drug discovery and development. The presence of both imidazole and piperidine moieties in its structure makes it a promising candidate for targeting various biological pathways, particularly those involving enzyme inhibition and receptor modulation.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds like 1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-amine hydrochloride, especially in the context of central nervous system (CNS) drug development. Researchers are exploring its potential as a neuroprotective agent or neuromodulator, given its ability to interact with specific neurotransmitter systems. Additionally, its hydrochloride salt form enhances solubility, making it more suitable for formulation studies in preclinical and clinical settings.

The compound's molecular structure features a 1-methyl-1H-imidazole-4-sulfonyl group linked to a piperidin-4-amine scaffold, which is a common motif in many bioactive molecules. This structural combination is often associated with improved blood-brain barrier (BBB) penetration, a critical factor for CNS-targeted therapeutics. Recent studies have also highlighted its potential in inflammatory disease research, as sulfonamides are known to exhibit anti-inflammatory properties through mechanisms such as cyclooxygenase (COX) inhibition.

From a synthetic chemistry perspective, 1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-amine hydrochloride is typically prepared via nucleophilic substitution reactions between appropriately functionalized imidazole and piperidine precursors. The final hydrochloride salt is obtained through acid-base reactions, ensuring high purity and stability for research use. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize this compound, confirming its identity and assessing its quality.

Given the increasing demand for novel therapeutic agents, 1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-amine hydrochloride has also been investigated in the context of personalized medicine and precision drug delivery systems. Its compatibility with various nanocarrier technologies, such as liposomes and polymeric nanoparticles, makes it an attractive candidate for targeted drug delivery applications. Furthermore, its potential role in epigenetic modulation has sparked interest, as imidazole-containing compounds are known to influence histone deacetylase (HDAC) activity.

In the realm of computational drug design, 1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-amine hydrochloride serves as a valuable scaffold for molecular docking studies and quantitative structure-activity relationship (QSAR) analyses. Researchers utilize advanced in silico tools to predict its binding affinities with various biological targets, accelerating the drug discovery process. This approach aligns with the current trend toward AI-driven drug development, where machine learning algorithms are employed to optimize lead compounds.

As the pharmaceutical industry continues to explore small-molecule therapeutics, compounds like 1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-amine hydrochloride remain at the forefront of innovation. Its multifaceted applications—from CNS disorders to inflammatory conditions—highlight its significance in modern medicinal chemistry. Future research directions may focus on elucidating its pharmacokinetic profile and toxicological properties to further validate its therapeutic potential.